Cas no 1286754-41-3 (2-(4-bromophenyl)ethane-1-sulfonamide)

• Product Name: 2-(4-bromophenyl)ethane-1-sulfonamide
• CAS No: 1286754-41-3
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• MDL: MFCD26064730
• CID: 4586266
• PubChem ID: 90953213
• Update Time: 2025-06-11

2-(4-bromophenyl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzeneethanesulfonamide, 4-bromo-
• 2-(4-Bromophenyl)ethane-1-sulfonamide
• 2-(4-bromophenyl)ethane-1-sulfonamide

• MDL： MFCD26064730
• Inchi： 1S/C8H10BrNO2S/c9-8-3-1-7(2-4-8)5-6-13(10,11)12/h1-4H,5-6H2,(H2,10,11,12)
• InChI Key： VYHQHCGLZGJSLF-UHFFFAOYSA-N
• SMILES： C1(CCS(N)(=O)=O)=CC=C(Br)C=C1

Additional information on 2-(4-bromophenyl)ethane-1-sulfonamide

2-(4-Bromophenyl)ethane-1-sulfonamide: A Comprehensive Overview of CAS No. 1286754-41-3

2-(4-Bromophenyl)ethane-1-sulfonamide, with the Chemical Abstracts Service (CAS) number 1286754-41-3, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromophenyl group and a sulfonamide moiety, making it an intriguing candidate for various applications, particularly in drug discovery and development.

The molecular formula of 2-(4-bromophenyl)ethane-1-sulfonamide is C₉H₁₀BrNO₂S, and its molecular weight is approximately 260.14 g/mol. The compound's structure consists of a benzene ring substituted with a bromine atom at the para position, connected to an ethane sulfonamide group. This combination of functional groups imparts specific chemical and biological properties that are of interest to researchers.

In recent years, 2-(4-bromophenyl)ethane-1-sulfonamide has been extensively studied for its potential therapeutic applications. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), which are involved in various inflammatory diseases. This makes it a promising candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(4-bromophenyl)ethane-1-sulfonamide has also been investigated for its potential as an anticancer agent. Research has demonstrated that the compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. For instance, studies have shown that it can inhibit the activation of the PI3K/AKT pathway, which is often dysregulated in various types of cancer. This property makes it a potential lead compound for the development of novel anticancer drugs.

The pharmacokinetic properties of 2-(4-bromophenyl)ethane-1-sulfonamide have also been explored to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its potential use as a therapeutic agent. Additionally, its low toxicity profile in preclinical studies further supports its safety and efficacy.

In terms of synthetic methods, 2-(4-bromophenyl)ethane-1-sulfonamide can be synthesized through various routes, including nucleophilic substitution reactions and coupling reactions. One common approach involves the reaction of 4-bromobenzene sulfonyl chloride with ethanamine in the presence of a base such as triethylamine. This method provides a high yield and purity of the final product, making it suitable for large-scale production.

The structural versatility of 2-(4-bromophenyl)ethane-1-sulfonamide also allows for the synthesis of derivatives with modified properties. For example, substituting the bromine atom with other halogens or functional groups can alter the compound's biological activity and selectivity. This flexibility is valuable in drug design and optimization processes.

In conclusion, 2-(4-bromophenyl)ethane-1-sulfonamide (CAS No. 1286754-41-3) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its anti-inflammatory and anticancer properties, combined with favorable pharmacokinetic profiles, make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, highlighting its significance in the field.